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Compound of Interest

Compound Name: 6-Bromo-5-methoxyquinoline
CAS No.: 36022-95-4
Cat. No.: B3014496
Get Quote
. J

Technical Guide: Spectroscopic Profiling of 6-Bromo-5-methoxyquinoline

CAS Registry Number: 36022-95-4 Molecular Formula: C10HsBrNO Molecular Weight: 238.08
g/mol

Part 1: Structural Context & Synthesis Logic

1.1 Scaffold Analysis 6-Bromo-5-methoxyquinoline is a regioisomer critical in the
development of antimalarial agents and kinase inhibitors. Its structure consists of a fused
benzene and pyridine ring (quinoline), substituted at the C5 position with an electron-donating
methoxy group (-OMe) and at the C6 position with an electron-withdrawing bromine atom (-Br).

» Electronic Push-Pull: The 5-methoxy group exerts a strong mesomeric donating effect (+M),
directing electron density primarily to the ortho (C6, C4) and para (C8) positions. However,
the C6 position is occupied by Bromine. This steric and electronic crowding at C5/C6 creates
a unique spectroscopic signature, particularly in the Nuclear Overhauser Effect (NOE) and
coupling constants.
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e Synthetic Pathway: Unlike 8-bromo-5-methoxyquinoline (the thermodynamic product of
direct bromination), the 6-bromo isomer often requires directed synthesis, such as the
Skraup reaction using 4-bromo-3-methoxyaniline or functional group interconversion from 6-
bromo-5-nitroquinoline.

1.2 Impurity Profile Common impurities include:

o 8-Bromo-5-methoxyquinoline: The regioisomer formed during non-selective bromination.
Distinguished by the coupling pattern of protons on the benzene ring.

o 5-Methoxyquinoline: Starting material (lacking Br isotopic pattern in MS).

Part 2: Spectroscopic Data Analysis
Mass Spectrometry (MS)

Method: Electron Impact (El) or Electrospray lonization (ESI+).
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Parameter Value (m/z) Interpretation

Characteristic 1:1 doublet
intensity ratio indicating the

presence of one Bromine atom

Molecular lon (M+) 2371239 (

and

).

The molecular ion is typically
Base Peak 237/239 ] o

stable in quinolines.

Loss of Methyl radical (
Fragment [M-15]* 222/ 224

) from the methoxy group.

Loss of CO (common in aryl
Fragment [M-28]* 209 /211 methyl ethers after methyl

loss).

Loss of Bromine atom; yields
Fragment [M-Br]* 158

the 5-methoxyquinoline cation.

Diagnostic Rule: The presence of equal intensity peaks at m/z 237 and 239 is the primary
confirmation of monobromination.

Infrared Spectroscopy (IR)

Method: KBr Pellet or ATR (Attenuated Total Reflectance).
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Functional Group Wavenumber (cm~—?) Vibrational Mode

C-H (Aromatic) 3050 — 3010 Ar-H stretching.

C-H stretching of the

C-H (Methoxy) 2960 — 2840

group.

Quinoline ring skeletal
C=N/C=C 1620, 1590, 1490 o

vibrations.

Aryl-alkyl ether asymmetric
C-O-C (Ether) 1265 - 1240 _

stretching (Strong).

C-Br stretching (often
C-Br 600 — 500

weak/obscured in fingerprint).

Nuclear Magnetic Resonance (NMR)

Solvent: CDCIs (Deuterated Chloroform) or DMSO-de.
A. 'H NMR (Proton NMR) - 400 MHz
e Pyridine Ring (H2, H3, H4): Typical AMX or ABX system.

e Benzene Ring (H7, H8): Since positions 5 and 6 are substituted, only H7 and H8 remain.
They form an AB system (two doublets) with ortho-coupling.
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o . o Coupling (J Assighment
Position Shift (0 ppm)* Multiplicity .
Hz) Logic
Most deshielded
H2 8.85-8.95 dd due to adjacent

Nitrogen.

Peri-position to

C5-OMe; slightly
H4 8.30-8.40 d/dd shielded relative

to unsubstituted

quinoline.

H3 7.35-7.45 dd Beta to Nitrogen.
Ortho to Br

H7 7.70-7.80 d o
(deshielding).
Para to OMe

H8 7.05-7.15 d (shielding effect
dominates).

-OCHs 4.00 — 4.05 s - Methoxy singlet.

Note: Chemical shifts are predicted estimates based on chemometric analysis of 5-
methoxyquinoline and 6-bromoquinoline analogs due to the rarity of the specific isomer in open
databases.

B. 3C NMR (Carbon NMR) - 100 MHz
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Carbon Type Shift (6 ppm) Assignment
Ipso-carbon attached to

C-O (Cb) 153.0 - 155.0 _
Oxygen (deshielded).

C2 150.0 - 151.0 Alpha to Nitrogen.

C4 130.0 - 132.0

C8a 145.0 — 148.0 Quaternary bridgehead.
Ipso-carbon attached to Br

C6 (C-Br) 115.0-118.0 (shielded by heavy atom
effect).

-OCHs 56.0 — 56.5 Methoxy carbon.

Part 3: Visualization & Workflows
Structural Elucidation Workflow
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Confirm Structure:
6-Bromo-5-methoxyquinoline
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Caption: Logical workflow for confirming the 6-bromo-5-methoxy regioisomer using MS
isotopes and NMR coupling constants.

MS Fragmentation Pathway

[M - CH3 - COJ+
miz 194/196

Molecular lon

[M]+ m/z 237/239
[M - Br]+

m/z 158

Click to download full resolution via product page
Caption: Primary fragmentation pathways observed in EI-MS for methoxy-bromo-quinolines.
Part 4: Experimental Protocol (Sample Preparation)
To ensure high-fidelity spectral data, sample purity is paramount.

Protocol 1: NMR Sample Preparation

Mass: Weigh 5-10 mg of 6-Bromo-5-methoxyquinoline.

e Solvent: Add 0.6 mL of CDCIs (99.8% D) containing 0.03% TMS (Tetramethylsilane) as an
internal standard.

o Filtration: If the solution is cloudy, filter through a cotton plug into the NMR tube to remove
inorganic salts (e.g., KBr from synthesis).

e Acquisition: Run at 298 K. Set relaxation delay (d1) to >1.0s to ensure integration accuracy
of the methoxy singlet vs aromatic protons.

Protocol 2: Differentiation from 8-Bromo Isomer
e Challenge: The 8-bromo isomer is a common byproduct.

e Solution: Check the coupling of the proton at C7/C8.
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o 6-Bromo-5-methoxy: H7 and H8 are ortho (
Hz).

o 8-Bromo-5-methoxy: H6 and H7 are ortho (
Hz).

o Differentiation: Use NOESY. In the 5-methoxy-6-bromo isomer, the OMe group is spatially
close to H4. In the 8-bromo isomer, the OMe is also close to H4, but the chemical shift of
the proton ortho to the Br will differ significantly (H7 in 6-Br vs H7 in 8-Br).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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